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Compound of Interest

Compound Name: 2-(Pyrimidin-5-yl)benzaldehyde

Cat. No.: B1307271

An In-depth Technical Guide to 2-(Pyrimidin-5-yl)benzaldehyde

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 2-(Pyrimidin-5-yl)benzaldehyde, a key building block in medicinal
chemistry and organic synthesis. The information is tailored for researchers, scientists, and
professionals in drug development.

Core Molecular Data

2-(Pyrimidin-5-yl)benzaldehyde is a bicyclic aromatic compound composed of a pyrimidine
ring attached to a benzaldehyde moiety. Its chemical identity is well-established through
various analytical techniques.

Below is a summary of its key molecular and physical properties:
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Property Value Reference(s)
Molecular Formula C11HsN20 [1]

Molecular Weight 184.19 g/mol [1]

CAS Number 640769-71-7 [1]
Appearance White to off-white solid

Melting Point 119-120 °C

Store at 0-8°C, under inert gas
Storage
(e.g., Argon)

Synthesis Methodology

The synthesis of aryl-substituted pyrimidines like 2-(Pyrimidin-5-yl)benzaldehyde is often
achieved through palladium-catalyzed cross-coupling reactions, with the Suzuki-Miyaura
coupling being a prominent method. This reaction facilitates the formation of a carbon-carbon
bond between a boronic acid and a halide.

Generalized Experimental Protocol: Suzuki-Miyaura
Coupling

While a specific detailed protocol for the synthesis of 2-(Pyrimidin-5-yl)benzaldehyde is not
readily available in the cited literature, a general procedure based on the Suzuki-Miyaura
coupling of a pyrimidine derivative with a benzaldehyde precursor can be outlined as follows.
This reaction would typically involve the coupling of 5-bromopyrimidine with 2-
formylphenylboronic acid.

Materials:
e 5-Bromopyrimidine
e 2-Formylphenylboronic acid

o Palladium catalyst (e.g., Pd(PPhs)a)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemscene.com/product/640769-71-7.html
https://www.chemscene.com/product/640769-71-7.html
https://www.chemscene.com/product/640769-71-7.html
https://www.benchchem.com/product/b1307271?utm_src=pdf-body
https://www.benchchem.com/product/b1307271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Base (e.g., K2COs, Na2CO:s)
e Solvent (e.g., a mixture of dimethoxyethane and water, or toluene)
Procedure:

In a reaction vessel, dissolve 5-bromopyrimidine and 2-formylphenylboronic acid in the
chosen solvent system.

Add the base to the mixture.
Purge the reaction mixture with an inert gas (e.g., argon or nitrogen).
Add the palladium catalyst to the mixture under the inert atmosphere.

Heat the reaction mixture to the appropriate temperature (typically reflux) and stir for a
specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up to remove inorganic salts and the catalyst. This typically
involves partitioning the mixture between an organic solvent and water.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or NazS0Oa).
Filter the mixture and concentrate the solvent under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography on silica gel,
to obtain pure 2-(Pyrimidin-5-yl)benzaldehyde.
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Generalized Suzuki-Miyaura reaction for synthesis.

Applications in Research and Development

2-(Pyrimidin-5-yl)benzaldehyde is a versatile intermediate with significant applications in

various fields of chemical research.

Intermediate in Pharmaceutical and Agrochemical

Synthesis

The unique structure of 2-(Pyrimidin-5-yl)benzaldehyde, featuring both an aldehyde and a

pyrimidine moiety, makes it a valuable building block for the synthesis of more complex

molecules. It serves as a key intermediate in the development of novel pharmaceuticals and

agrochemicals.[2][3][4] Researchers utilize this compound to construct diverse molecular
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scaffolds for screening and development of new therapeutic agents and crop protection
products.

Temporary Directing Group in C-H Functionalization

A notable application of 2-(Pyrimidin-5-yl)benzaldehyde is its use as a temporary directing
group (TDG) to facilitate metal-catalyzed C-H functionalization.[5] In this role, it can act as a co-
catalyst to control the site selectivity of reactions on a target molecule. This approach simplifies
the process of C-H functionalization by avoiding the need for additional synthetic steps to install
and subsequently remove a covalently bonded directing group.
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Role in C-H functionalization.

Biochemical Research

2-(Pyrimidin-5-yl)benzaldehyde is also employed in biochemical research, particularly in
studies related to enzyme inhibition and receptor binding.[2] Its ability to form derivatives allows
for the exploration of structure-activity relationships, which is crucial for understanding disease
pathways and developing targeted therapies.

While specific signaling pathways directly modulated by 2-(Pyrimidin-5-yl)benzaldehyde are
not extensively documented in the provided search results, its derivatives are investigated for
their potential to interact with various biological targets. For instance, pyrimidine-based
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compounds have been explored as inhibitors of kinases such as ERK1/2, which are key
components of signaling cascades like the RAS/RAF/MEK/ERK pathway.[6] Inhibition of such
pathways is a critical strategy in cancer therapy.

It is important to note that while this compound is a valuable tool, further research is needed to
fully elucidate its mechanisms of action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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